Cas no 53606-34-1 (Benzaldehyde, 4-[(2-hydroxyethyl)thio]-)

• Product Name: Benzaldehyde, 4-[(2-hydroxyethyl)thio]-
• CAS No: 53606-34-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 356861
• PubChem ID: 14365567
• Update Time: 2025-04-19

Benzaldehyde, 4-[(2-hydroxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(2-hydroxyethyl)thio]-
• 4-(2-hydroxyethylsulfanyl)benzaldehyde
• 4-[(2-Hydroxyethyl)sulfanyl]benzaldehyde
• SDPWBDGMNVKHMB-UHFFFAOYSA-N
• 53606-34-1
• DTXSID00559422
• 4-(2-hydroxy-ethylsulfanyl)-benzaldehyde
• AKOS013114878
• SCHEMBL846943

• Inchi： 1S/C9H10O2S/c10-5-6-12-9-3-1-8(7-11)2-4-9/h1-4,7,10H,5-6H2
• InChI Key： SDPWBDGMNVKHMB-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 182.0402
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3